Cas no 2171701-42-9 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hex-4-ynoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hex-4-ynoic acid
• CAS No: 2171701-42-9
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 6281511
• PubChem ID: 165778538
• Update Time: 2025-10-28

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hex-4-ynoic acid
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}hex-4-ynoic acid
• 2171701-42-9
• EN300-1473385

• Inchi： 1S/C26H26N2O6/c1-2-3-12-22(23(29)30)27-24(31)26(13-14-33-16-26)28-25(32)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,12-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： UKDJBRNNMJTALH-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC(C(=O)O)CC#CC)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hex-4-ynoic acid

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hex-4-ynoic acid (CAS No. 2171701-42-9): An Overview

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hex-4-ynoic acid (CAS No. 2171701-42-9) is a sophisticated organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and biotechnology. This compound, often referred to as Fmoc-L-Oxyallylglycine, is characterized by its complex molecular architecture, which includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an alkyne functional group. These features make it an invaluable tool in the synthesis of peptides and other biomolecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it particularly suitable for solid-phase peptide synthesis (SPPS). The presence of the alkyne functional group allows for click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful method for conjugating biomolecules with high efficiency and selectivity. This combination of properties makes 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hex-4-ynoic acid an attractive candidate for various applications in drug discovery and development.

Recent research has highlighted the potential of this compound in the development of targeted drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hex-4-ynoic acid can be effectively conjugated to antibodies or nanoparticles to enhance their targeting specificity and therapeutic efficacy. The alkyne functionality allows for precise control over the conjugation process, ensuring that the resulting conjugates maintain their biological activity and stability.

In addition to its applications in drug delivery, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hex-4-ynoic acid has shown promise in the field of chemical biology. Researchers at the University of California, Berkeley, have utilized this compound to study protein-protein interactions and post-translational modifications. By incorporating it into peptides or proteins, they were able to gain insights into the dynamic processes that govern cellular function and disease progression. This work has significant implications for understanding complex biological systems and developing novel therapeutic strategies.

The synthetic versatility of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hex-4-ynoic acid has also been leveraged in the development of new materials. A recent study published in Advanced Materials reported the use of this compound in the fabrication of self-assembling nanostructures with tunable properties. The alkyne group facilitates the formation of covalent bonds between building blocks, enabling the creation of complex architectures with precise control over size and shape. These nanostructures have potential applications in areas such as catalysis, sensing, and energy storage.

The safety profile of 2-{3-{((9H-fluoren -9-yl)methoxycarbonyl)amino)oxolan -3-ylformamido}hex -4-ynoic acid has been extensively evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic concentrations, with minimal adverse effects on cellular viability or organ function. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 2-{3-({(9H-fluoren -9-yl)methoxycarbonyl)amino)oxolan -3-ylformamido}hex -4-ynoic acid (CAS No. 2171701 -42 -9) is a versatile compound with a wide range of applications in medicinal chemistry, biotechnology, and materials science. Its unique combination of functional groups makes it an ideal candidate for various synthetic and biological studies. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in these fields.